Cas no 1197850-19-3 (6-fluoro-2-(4-fluorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde)

6-fluoro-2-(4-fluorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde structure
1197850-19-3 structure
Product Name:6-fluoro-2-(4-fluorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
CAS No:1197850-19-3
MF:C14H8F2N2O
MW:258.222929954529
CID:1209361
PubChem ID:73012916
Update Time:2025-04-20

6-fluoro-2-(4-fluorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-2-(4-fluorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
    • 1H-Pyrazol-5-ol, 1-(6-fluoro-2-benzothiazolyl)-3-methyl-
    • 6-Fluoro-2-(3'-methyl-5'-oxo-2'-pyrazolin-1'-yl)benzothiazole
    • LS-129002
    • 1-(6-Fluoro-2-benzothiazolyl)-3-methyl-1H-pyrazol-5-ol
    • AC1MICDD
    • CTK3I7772
    • BRN 4490986
    • 1H-Pyrazol-5-ol, 1-(6-fluoro-2-benzothiazolyl)-3-methyl-; 6-Fluoro-2-(3'-methyl-5'-oxo-2'-pyrazolin-1'-yl)benzothiazole; LS-129002; 1-(6-Fluoro-2-benzothiazolyl)-3-methyl-1H-pyrazol-5-ol; AC1MICDD; CTK3I7772; BRN 4490986;
    • FMQWODJWNNIUNN-UHFFFAOYSA-N
    • 1197850-19-3
    • Z2944199996
    • EN300-719492
    • SCHEMBL1430562
    • Inchi: 1S/C14H8F2N2O/c15-10-3-1-9(2-4-10)14-12(8-19)18-7-11(16)5-6-13(18)17-14/h1-8H
    • InChI Key: FMQWODJWNNIUNN-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=NC(C3C=CC(=CC=3)F)=C(C=O)N2C=1

Computed Properties

  • Exact Mass: 258.06046921g/mol
  • Monoisotopic Mass: 258.06046921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 34.4Ų

6-fluoro-2-(4-fluorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde Pricemore >>

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